Cas no 25253-46-7 (1,2:3,4-Di-O-isopropylidene-a-D-galacturonide)

1,2:3,4-Di-O-isopropylidene-α-D-galacturonide is a protected derivative of D-galacturonic acid, featuring isopropylidene groups at the 1,2 and 3,4 positions. This modification enhances stability by shielding reactive hydroxyl groups, making it particularly useful in synthetic chemistry and glycosylation reactions. The compound serves as a key intermediate in the synthesis of complex carbohydrates, glycoconjugates, and other galacturonic acid-based derivatives. Its rigid structure facilitates selective functionalization while minimizing unwanted side reactions. The isopropylidene protection also improves solubility in organic solvents, streamlining purification and handling. This reagent is valued for its reliability in controlled glycosidic bond formation, supporting research in carbohydrate chemistry and related fields.
1,2:3,4-Di-O-isopropylidene-a-D-galacturonide structure
25253-46-7 structure
Product Name:1,2:3,4-Di-O-isopropylidene-a-D-galacturonide
CAS No:25253-46-7
MF:C12H18O7
MW:274.267124652863
CID:241614
Update Time:2025-05-28

1,2:3,4-Di-O-isopropylidene-a-D-galacturonide Chemical and Physical Properties

Names and Identifiers

    • a-D-Galactopyranuronic acid,1,2:3,4-bis-O-(1-methylethylidene)-
    • (3aR,5S,5aR,8aS,8bR)-2,2,7,7-tetramethyl-5,5a,8a,8b-tetrahydro-3aH-di[1,3]dioxolo[5,4-a:5',4'-d]pyran-5-carboxylic acid
    • 1,2,3,4-Di-o-isopropylidene-alpha-d-galacturonic acid
    • 1,2:3,4-DI-O-ISOPROPYLIDENE-A-D-GALACTURONIDE
    • 1,2:3,4-Di-O-isopropylidene-a-D-galacturonide
    • Inchi: 1S/C12H18O7/c1-11(2)16-5-6(17-11)8-10(15-7(5)9(13)14)19-12(3,4)18-8/h5-8,10H,1-4H3,(H,13,14)/t5-,6+,7+,8-,10-/m1/s1
    • InChI Key: HDDAMQVWECBJLO-WASRKXDBSA-N
    • SMILES: O1C(C)(C)O[C@H]2[C@@H](C(=O)O)O[C@H]3[C@@H]([C@@H]12)OC(C)(C)O3

Computed Properties

  • Exact Mass: 274.10500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 83.45000
  • LogP: 0.46750

1,2:3,4-Di-O-isopropylidene-a-D-galacturonide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D525508-50mg
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$ 50.00 2022-06-05
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1PlusChem
1P007OBZ-100mg
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